Cas no 1805199-88-5 (6-(Difluoromethyl)-4-iodo-2-(trifluoromethyl)pyridine-3-carboxylic acid)

6-(Difluoromethyl)-4-iodo-2-(trifluoromethyl)pyridine-3-carboxylic acid is a fluorinated pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its structure features a difluoromethyl group at the 6-position, an iodo substituent at the 4-position, and a trifluoromethyl group at the 2-position, enhancing its reactivity and versatility as a building block. The carboxylic acid moiety allows for further functionalization, making it valuable in cross-coupling reactions and derivatization processes. The presence of multiple fluorine atoms contributes to improved metabolic stability and bioavailability in target compounds. This compound is particularly useful in the development of bioactive molecules, offering precise control over molecular properties in drug discovery and crop protection applications.
6-(Difluoromethyl)-4-iodo-2-(trifluoromethyl)pyridine-3-carboxylic acid structure
1805199-88-5 structure
Product Name:6-(Difluoromethyl)-4-iodo-2-(trifluoromethyl)pyridine-3-carboxylic acid
CAS No:1805199-88-5
MF:C8H3F5INO2
MW:367.011411905289
CID:4896017
Update Time:2025-10-30

6-(Difluoromethyl)-4-iodo-2-(trifluoromethyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 6-(Difluoromethyl)-4-iodo-2-(trifluoromethyl)pyridine-3-carboxylic acid
    • Inchi: 1S/C8H3F5INO2/c9-6(10)3-1-2(14)4(7(16)17)5(15-3)8(11,12)13/h1,6H,(H,16,17)
    • InChI Key: ZYQPMQWGZQWYJM-UHFFFAOYSA-N
    • SMILES: IC1C=C(C(F)F)N=C(C(F)(F)F)C=1C(=O)O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 298
  • XLogP3: 2.6
  • Topological Polar Surface Area: 50.2

6-(Difluoromethyl)-4-iodo-2-(trifluoromethyl)pyridine-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029019667-250mg
6-(Difluoromethyl)-4-iodo-2-(trifluoromethyl)pyridine-3-carboxylic acid
1805199-88-5 95%
250mg
$1,009.40 2022-04-01
Alichem
A029019667-500mg
6-(Difluoromethyl)-4-iodo-2-(trifluoromethyl)pyridine-3-carboxylic acid
1805199-88-5 95%
500mg
$1,600.75 2022-04-01
Alichem
A029019667-1g
6-(Difluoromethyl)-4-iodo-2-(trifluoromethyl)pyridine-3-carboxylic acid
1805199-88-5 95%
1g
$3,068.70 2022-04-01

6-(Difluoromethyl)-4-iodo-2-(trifluoromethyl)pyridine-3-carboxylic acid Related Literature

Additional information on 6-(Difluoromethyl)-4-iodo-2-(trifluoromethyl)pyridine-3-carboxylic acid

Comprehensive Analysis of 6-(Difluoromethyl)-4-iodo-2-(trifluoromethyl)pyridine-3-carboxylic acid (CAS No. 1805199-88-5)

6-(Difluoromethyl)-4-iodo-2-(trifluoromethyl)pyridine-3-carboxylic acid (CAS No. 1805199-88-5) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in the fields of pharmaceutical chemistry and agrochemical research. This compound, characterized by its unique difluoromethyl and trifluoromethyl functional groups, serves as a critical intermediate in the synthesis of advanced molecules. Its structural features, including the iodo substitution at the 4-position, make it a versatile building block for cross-coupling reactions, which are pivotal in modern drug discovery and material science.

The growing interest in fluorinated compounds stems from their ability to enhance the bioavailability, metabolic stability, and binding affinity of target molecules. Researchers and industry professionals frequently search for terms like "fluorinated pyridine derivatives," "iodo-substituted pyridines," and "trifluoromethylated carboxylic acids" to explore their applications. 6-(Difluoromethyl)-4-iodo-2-(trifluoromethyl)pyridine-3-carboxylic acid aligns perfectly with these trends, offering a robust platform for innovation in medicinal chemistry and crop protection.

One of the most compelling aspects of this compound is its role in the development of next-generation pharmaceuticals. The presence of both difluoromethyl and trifluoromethyl groups can significantly alter the electronic and steric properties of drug candidates, leading to improved pharmacokinetics. Recent studies highlight its utility in designing kinase inhibitors and antiviral agents, addressing global health challenges such as resistant infections and emerging viral diseases. These applications resonate with current search trends, including "fluorinated drug intermediates" and "pyridine-based therapeutics."

In the agrochemical sector, 6-(Difluoromethyl)-4-iodo-2-(trifluoromethyl)pyridine-3-carboxylic acid is valued for its potential in creating novel pesticides and herbicides. The iodo moiety facilitates further functionalization, enabling the synthesis of compounds with tailored activity against pests and weeds. This aligns with the increasing demand for sustainable crop protection solutions, a topic frequently searched by agricultural researchers and policymakers.

From a synthetic chemistry perspective, this compound exemplifies the power of halogenated pyridines in facilitating diverse transformations. Its carboxylic acid group allows for easy derivatization, making it a preferred choice for constructing complex molecular architectures. Searches for "halogenated pyridine synthesis" and "carboxylic acid derivatives" often lead to discussions about its utility in multi-step synthetic routes.

Environmental and regulatory considerations also play a role in the popularity of 6-(Difluoromethyl)-4-iodo-2-(trifluoromethyl)pyridine-3-carboxylic acid. As industries shift toward greener chemistry, the compound's potential for low-toxicity applications is being explored. This ties into search queries like "eco-friendly fluorinated compounds" and "sustainable chemical intermediates," reflecting broader societal concerns.

In summary, 6-(Difluoromethyl)-4-iodo-2-(trifluoromethyl)pyridine-3-carboxylic acid (CAS No. 1805199-88-5) stands at the intersection of innovation and practicality. Its multifaceted applications in pharmaceuticals, agrochemicals, and materials science, combined with its alignment with current research trends, make it a compound of enduring relevance. As the scientific community continues to explore its potential, this molecule will undoubtedly remain a focal point in the quest for advanced solutions to global challenges.

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